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Compound of Interest

Compound Name: ML604086

CAS No.: 850330-18-6

Cat. No.: B609173 Get Quote

Executive Summary: The Precautionary Principle in
R&D
As researchers, we frequently encounter novel small molecules like ML604086 (a selective

CCR8 inhibitor). While some vendor Safety Data Sheets (SDS) may classify research-grade

compounds as "Not a hazardous substance" due to a lack of complete toxicological data, this is

a regulatory classification, not a biological one.

Operational Directive: Treat ML604086 as a bioactive hazardous substance. Because

ML604086 is designed to modulate immune responses (specifically inhibiting CCL1-CCR8

interactions on T-cells) with high potency (IC50 ≈ 1 µM), it possesses inherent biological activity

that necessitates strict containment and incineration-based disposal. Do not dispose of this

compound via municipal wastewater (sink) or general trash.

Technical Profile & Physical Properties
Understanding the physicochemical properties of ML604086 is the prerequisite for selecting

the correct waste stream.
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Property Data Operational Implication

CAS Number 1044751-89-0 Identifier for waste manifesting.

Molecular Formula C₂₇H₃₂N₄O₄S

Contains Sulfur/Nitrogen;

requires high-temp incineration

(NOx/SOx scrubbing).

Solubility DMSO (>100 mg/mL), Ethanol
Do not use water for spill

cleanup; use organic solvents.

Mechanism CCR8 Antagonist
Bioactive; potential immune

modulator.

Physical State Solid (Powder)
Particulate inhalation risk

during weighing.

Step-by-Step Disposal Workflows
Protocol A: Solid Waste (Pure Compound)
Applicability: Expired aliquots, spilled powder, or excess dry substance.

Segregation: Do not mix with general lab trash or biohazardous waste (red bags) unless

contaminated with infectious agents.

Primary Containment: Transfer the solid ML604086 into a screw-cap vial or high-density

polyethylene (HDPE) wide-mouth jar.

Labeling: Affix a hazardous waste tag.

Chemical Name: ML604086 (CCR8 Inhibitor).[1][2]

Hazard Checkbox: "Toxic" (Precautionary).

Disposal Stream: Place in the Solid Chemical Waste drum intended for high-temperature

incineration.

Protocol B: Liquid Waste (Stock Solutions)
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Applicability: DMSO or Ethanol stock solutions, reaction mixtures.

Solvent Identification: Determine the primary solvent. ML604086 is typically dissolved in

DMSO.

Stream Selection:

Non-Halogenated Organic Waste: If dissolved in DMSO, Ethanol, or Methanol.

Halogenated Organic Waste: If dissolved in DCM or Chloroform (less common for this

compound).

Action: Pour the solution into the appropriate carboy.

Rinsing: Rinse the original vial with the compatible solvent twice, adding the rinsate to the

waste carboy.

Prohibition:NEVER pour ML604086 solutions down the sink. The compound is stable and

bioactive; municipal treatment plants do not filter small molecule inhibitors effectively.

Protocol C: Empty Container Management (RCRA
Compliance)
Applicability: "Empty" vials that held ML604086.

Triple Rinse Rule: To classify a container as "RCRA Empty," it must be triple-rinsed with a

solvent capable of dissolving the residue (Ethanol or DMSO).

Rinsate Disposal: Collect all three rinses into the Liquid Chemical Waste container.

Defacing: Cross out or remove the original label.

Final Disposal: The rinsed, defaced glass vial may now be discarded in the Glass/Sharps bin

(or recycled, depending on institutional policy).

Visualizing the Logic: Decision Tree & Mechanism
Figure 1: ML604086 Disposal Decision Matrix
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This flowchart guides the researcher through the segregation process to ensure regulatory

compliance.
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Click to download full resolution via product page

Caption: Figure 1. Operational decision tree for segregating ML604086 waste streams based

on physical state and solvent composition.

Figure 2: Biological Context (Why We Incinerate)
To understand the environmental risk, one must understand the biological target. ML604086
interrupts the CCL1-CCR8 axis.[1][2]
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Caption: Figure 2.[2] Mechanism of Action. ML604086 blocks the CCL1-CCR8 interaction,

preventing T-cell chemotaxis.[1][2] Disposal prevents environmental bio-accumulation of this

immune modulator.

Emergency Response: Spills and Exposure
In the event of an accidental release, immediate action is required. This protocol prioritizes

containment of the bioactive powder.
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Scenario Immediate Action Cleanup Protocol

Powder Spill

Evacuate immediate area. Don

PPE (Gloves, N95/P100 mask,

Lab coat).

Do not sweep dry. Wet a paper

towel with ethanol/DMSO to

dampen the powder

(preventing dust), then wipe

up. Place waste in a sealed

bag.

Liquid Spill Cover with absorbent pads.

Place saturated pads into a

sealed bag labeled

"Hazardous Debris." Clean

surface with soap and water.[3]

Skin Contact
Remove contaminated

clothing.[4]

Wash skin with soap and water

for 15 minutes. Do not use

ethanol on skin (increases

absorption).

Eye Contact Flush eyes immediately.

Rinse for 15 minutes at an

eyewash station. Seek medical

attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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